Cas no 37110-03-5 (5-(hydroxymethyl)-2-Furancarboxaldehyde oxime)
37110-03-5 structure
Product Name:5-(hydroxymethyl)-2-Furancarboxaldehyde oxime
CAS No:37110-03-5
MF:C6H7NO3
MW:141.124681711197
CID:296638
Update Time:2024-02-29
5-(hydroxymethyl)-2-Furancarboxaldehyde oxime Chemical and Physical Properties
Names and Identifiers
-
- 5-(hydroxymethyl)-2-Furancarboxaldehyde oxime
- 5-Hydroxymethylfuraldoxime
- 2-Furancarboxaldehyde, 5-(hydroxymethyl)-, oxime (9CI)
-
- Inchi： 1S/C6H7NO3/c8-4-6-2-1-5(10-6)3-7-9/h1-3,8-9H,4H2/b7-3+
- InChI Key： BTBUWOXPYDGVSW-XVNBXDOJSA-N
- SMILES： O1C(CO)=CC=C1/C=N/O
Computed Properties
- Exact Mass: 141.043
- Monoisotopic Mass: 141.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 66A^2
5-(hydroxymethyl)-2-Furancarboxaldehyde oxime Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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